7-[(Phenylsulfonyl)amino]heptanoic acid

• IUPAC Name: 7-(benzenesulfonamido)heptanoic acid
• InChI: InChI=1S/C13H19NO4S/c15-13(16)10-6-1-2-7-11-14-19(17,18)12-8-4-3-5-9-12/h3-5,8-9,14H,1-2,6-7,10-11H2,(H,15,16)
• InChI Key: VYASIDRVJHKUNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NCCCCCCC(=O)O
• Molecular Formula: C13H19NO4S
• DSSTOX Substance ID: DTXSID70877307
• Molecular Weight: 285.36 g/mol
• CAS RN: 123469-53-4

Description

7-[(Phenylsulfonyl)amino]heptanoic acid, also known as Boc-L-phenylalanine sulfoxide, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been extensively studied for its potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Scientific Research Applications

Pharmaceutical Intermediates

. Its chemical structure allows it to be incorporated into larger molecules, contributing to the pharmacokinetic properties of the final drug product.

Peptide Synthesis

This compound is valuable in peptide synthesis, particularly in the production of long-chain peptides. .

Synthesis routes and methods

Procedure details

Benzenesulphonyl chloride (7 mmol) was added to a solution of 7-aminoheptanoic acid (7 mmol) in 10% sodium hydroxide solution (10 ml). The mixture was stirred at room temperature for 3 hours. The pH was adjusted to 1 with 2NHCl and the solution was extracted with chloroform (3×100 ml). The chloroform extracts were dried over magnesium sulphate, the solvent was removed and the residue was recrystallised from methanol-water to give 7-(benzenesulphonamido)heptanoic acid (0.75 g, 38%); m.p. 75°-77° C.